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Compound of Interest

Compound Name: Thiothionyl fluoride

Cat. No.: B15341338 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for thiothionyl fluoride (S=SF₂) is readily

available in public databases. The following handling and storage precautions are based on the

known physical and chemical properties of thiothionyl fluoride, general safety protocols for

handling reactive and potentially toxic fluoride gases, and data from related sulfur-fluorine

compounds. These guidelines should be used as a starting point for a thorough risk

assessment by qualified personnel before any work with this substance is undertaken.

Introduction
Thiothionyl fluoride (S=SF₂) is a colorless gas with the chemical formula S₂F₂.[1] It is an

isomer of disulfur difluoride and is known for its reactivity.[1] Due to its chemical nature as a

reactive sulfur-fluoride compound, it should be handled with extreme caution by trained

personnel in a controlled laboratory environment. These application notes provide a summary

of its known properties and detailed protocols for its safe handling and storage, aimed at

researchers, scientists, and drug development professionals.

Physical and Chemical Properties
A summary of the known quantitative data for thiothionyl fluoride is presented in Table 1. The

lack of comprehensive experimental data necessitates a conservative approach to its handling.

Table 1: Physical and Chemical Properties of Thiothionyl Fluoride
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Property Value Reference

Chemical Formula S=SF₂ [1]

Molar Mass 102.12 g/mol [1]

Appearance Colorless gas [1]

Melting Point -164.6 °C (-264.3 °F; 108.5 K) [1]

Boiling Point -10.6 °C (12.9 °F; 262.5 K) [1]

Toxicity Data (LD₅₀, LC₅₀) Not available

Occupational Exposure Limits Not established

Vapor Pressure Not available

Solubility Not available

Known Hazards and Reactivity
While specific toxicity data for thiothionyl fluoride is not available, its chemical structure

suggests several potential hazards:

High Reactivity: At elevated temperatures and pressures, thiothionyl fluoride decomposes

into sulfur tetrafluoride (SF₄) and sulfur.[1] It also reacts with hydrogen fluoride to produce

sulfur tetrafluoride and hydrogen sulfide (H₂S).[1]

Corrosivity: Like many fluoride compounds, it is expected to be highly corrosive, particularly

in the presence of moisture, as it can hydrolyze to form hydrofluoric acid (HF) and other

corrosive byproducts.

Toxicity: Inhalation of thiothionyl fluoride gas is likely to be toxic. Due to its reactivity and

potential to form HF upon contact with moisture (e.g., in the respiratory tract), it should be

considered a severe respiratory irritant. Exposure could lead to delayed effects, including

pulmonary edema. Skin and eye contact with the gas or liquefied gas can cause severe

burns and frostbite.

Handling and Storage Precautions
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Engineering Controls
Fume Hood: All work with thiothionyl fluoride must be conducted in a well-ventilated

chemical fume hood with a tested and certified face velocity.

Gas Cabinet: Gas cylinders should be stored in a dedicated, ventilated gas cabinet.

Material Compatibility: All apparatus and tubing in contact with thiothionyl fluoride must be

constructed of compatible materials (e.g., stainless steel, Monel®, or PTFE). Avoid glass and

other materials that can be attacked by fluoride compounds. All equipment should be

scrupulously dried before use.

Gas Detection: A continuous gas monitoring system with an audible alarm for fluoride gas is

highly recommended in the laboratory where thiothionyl fluoride is used and stored.

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory when handling thiothionyl fluoride:

Eye Protection: Chemical splash goggles and a face shield are required.[2][3]

Respiratory Protection: A full-facepiece respirator with cartridges appropriate for acid gases

and fluorides or a self-contained breathing apparatus (SCBA) should be used, especially

during cylinder changes or in case of a leak.[4]

Hand Protection: Wear heavy-duty, chemical-resistant gloves (e.g., neoprene or nitrile).[5]

Check gloves for leaks before each use.

Body Protection: A flame-resistant lab coat, chemical-resistant apron, and long pants should

be worn.[6] Closed-toe shoes made of a non-porous material are mandatory.

Storage
Cylinder Storage: Store cylinders of thiothionyl fluoride upright and securely fastened in a

cool, dry, well-ventilated area, away from direct sunlight and heat sources.[7]

Incompatible Materials: Store away from incompatible materials such as water, bases, and

oxidizing agents.
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Temperature Control: Do not expose cylinders to temperatures exceeding 50°C (122°F).[7]

Experimental Protocols
General Handling Protocol

Preparation: Before introducing thiothionyl fluoride, ensure the experimental setup is leak-

tested and purged with an inert gas (e.g., nitrogen or argon).

Gas Flow: Use a regulator and flowmeter designed for corrosive gases.

Trapping: The outlet of the reaction apparatus must be connected to a scrubbing system to

neutralize unreacted thiothionyl fluoride and any volatile, hazardous byproducts. A bubbler

containing a solution of sodium hydroxide or calcium hydroxide can be used.

Shutdown: After the experiment, purge the entire system with an inert gas to remove any

residual thiothionyl fluoride before disassembling.

Emergency Procedures
Minor Gas Leak:

If safe to do so, shut off the gas supply at the cylinder.

Evacuate the immediate area and ensure the fume hood is functioning correctly.

Notify laboratory personnel and the safety officer.

Monitor the area with a gas detector before re-entry.

Major Gas Leak:

Evacuate the entire laboratory immediately.

Activate the emergency alarm.

Call emergency services and provide them with the identity of the gas.

Do not re-enter the area until it has been cleared by trained emergency responders.
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Personnel Exposure:

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,

administer oxygen. Seek immediate medical attention.

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes.[8] Remove contaminated clothing. Apply a 2.5% calcium gluconate gel

to the affected area.[8][9][10] Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15

minutes, lifting the upper and lower eyelids.[8] Seek immediate medical attention. Do not

apply calcium gluconate gel to the eyes.[8]

Ingestion: Unlikely with a gas, but if it occurs, do not induce vomiting.[8] If the person is

conscious, have them rinse their mouth with water. Seek immediate medical attention.

Visualizations
Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of thiothionyl
fluoride gas.
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Caption: Workflow for Safe Handling of Thiothionyl Fluoride Gas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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